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Compound of Interest

Compound Name: Harman-d3

Cat. No.: B564794 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of all laboratory chemicals is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Harman-d3, a deuterated indole alkaloid. Adherence

to these protocols is critical for personnel safety and environmental protection.

Harman-d3, a deuterated form of Harman, should be handled with the same precautions as its

non-deuterated counterpart. Harman is classified as having acute oral toxicity and is

recognized as an aquatic toxicant.[1] Therefore, proper waste management is crucial to

mitigate these risks.

Quantitative Data on Harman
The following table summarizes key quantitative and qualitative data for Harman. Researchers

handling Harman-d3 should assume similar properties in the absence of specific data for the

deuterated compound.
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Property Value

GHS Classification

Acute toxicity, Oral (Category 4); Acute aquatic

toxicity (Category 1); Chronic aquatic toxicity

(Category 1)[1]

Molecular Formula C₁₂H₁₀N₂[2]

Molecular Weight 182.22 g/mol [2]

Appearance Solid[1]

Melting Point 237 - 238 °C

Solubility Soluble in Ethyl alcohol

Experimental Protocol for Harman-d3 Disposal
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

Harman-d3 waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Harman-d3 and its waste. This includes:

Tightly fitting safety goggles.

Impervious clothing and gloves.

A full-face respirator if exposure limits are exceeded or if irritation occurs.

2. Waste Segregation and Collection:

Collect all Harman-d3 waste, including contaminated consumables like gloves and

absorbent paper, in a dedicated, clearly labeled, and sealed container.

Do not mix Harman-d3 waste with other chemical waste streams to avoid unintended

reactions.
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Solid waste, such as contaminated lab supplies, should be placed in a designated container

separate from liquid waste.

3. Container Labeling and Storage:

The waste container must be in good condition and compatible with the chemical.

Label the container clearly with "Hazardous Waste" and the chemical name "Harman-d3".

Store the sealed container in a designated, well-ventilated hazardous waste storage area,

away from incompatible materials. The storage area should be under the direct supervision

of laboratory personnel.

4. Disposal Procedure:

Due to its toxicity, Harman-d3 waste must be disposed of through a licensed chemical waste

disposal service.

Do not attempt to dispose of Harman-d3 down the drain or in regular trash.

Contact your institution's Environmental Health & Safety (EH&S) department to arrange for

pickup and disposal of the hazardous waste.

5. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE before attempting to clean the spill.

For solid spills, clean up without creating dust.

Collect the spilled material and any contaminated cleaning supplies in a sealed container for

hazardous waste disposal.

Harman-d3 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of Harman-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b564794?utm_src=pdf-body
https://www.benchchem.com/product/b564794?utm_src=pdf-body
https://www.benchchem.com/product/b564794?utm_src=pdf-body
https://www.benchchem.com/product/b564794?utm_src=pdf-body
https://www.benchchem.com/product/b564794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection

Temporary Storage

Final Disposal

Start: Harman-d3 Experiment

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Generate Harman-d3 Waste
(Solid & Liquid)

Segregate Waste into
DEDICATED Containers

Spill Occurs

Potential

Label Container:
'Hazardous Waste, Harman-d3'

Store in Designated
Satellite Accumulation Area

Contact Environmental
Health & Safety (EH&S)

Arrange for Professional
Waste Pickup

End: Proper Disposal

Follow Spill Management Protocol

Collect Spill Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Harman-d3.
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By following these procedures, laboratories can ensure the safe management of Harman-d3
waste, protecting researchers and the environment. Always consult your institution's specific

guidelines and safety data sheets for the most accurate and compliant information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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